Cas no 1643562-78-0 (5-Bromo-2-isopropyl-3-methylpyridine)

• Product Name: 5-Bromo-2-isopropyl-3-methylpyridine
• CAS No: 1643562-78-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD32689896
• CID: 4781821
• Update Time: 2023-08-17

5-Bromo-2-isopropyl-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropyl-3-methylpyridine

• MDL： MFCD32689896
• Inchi： 1S/C9H12BrN/c1-6(2)9-7(3)4-8(10)5-11-9/h4-6H,1-3H3
• InChI Key： YYASJPIZNUVRPT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9